Cas no 1805329-71-8 (2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805329-71-8
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4916625
• Update Time: 2025-05-26

2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-5(9)2-1-3(7(10,11)12)14-6(13)4(2)15/h1,5,15H,(H2,13,14)
• InChI Key： YJAUECRBEIRDCJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N)N=C(C(F)(F)F)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

Professional Introduction to 2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805329-71-8)

2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1805329-71-8, is characterized by its intricate molecular structure, which includes multiple fluorinated substituents and functional groups. The presence of both difluoromethyl and trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for various biochemical applications.

The pyridine core of this compound serves as a versatile scaffold, frequently utilized in the design of bioactive molecules due to its ability to mimic natural heterocycles found in many pharmacologically relevant compounds. The combination of amino, hydroxy, and fluorinated groups enhances the compound's potential as a building block for drug discovery programs. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of such molecules with greater accuracy, facilitating the development of novel therapeutic agents.

In the realm of medicinal chemistry, the strategic placement of fluorine atoms is well-documented for its ability to modulate drug properties such as lipophilicity, metabolic stability, and binding affinity. The specific arrangement of difluoromethyl and trifluoromethyl groups in 2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine suggests that it may exhibit enhanced bioavailability and resistance to enzymatic degradation. These attributes are particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The hydroxy group at the 3-position further contributes to the compound's reactivity, allowing for further functionalization through various chemical transformations. This flexibility makes it an attractive intermediate for synthesizing more complex derivatives with tailored biological activities. For instance, researchers have explored its potential as a precursor in the development of kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

Recent studies have highlighted the role of fluorinated pyridines in antimicrobial and antiviral applications. The electron-withdrawing nature of fluorine atoms can enhance the interactions between a drug molecule and its biological target, leading to improved efficacy. In particular, derivatives of 2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine have shown promise in inhibiting bacterial enzymes that are crucial for pathogenicity. This aligns with global efforts to combat antibiotic-resistant strains through innovative chemical strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These methods not only enhance scalability but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Evaluation of 2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine in preclinical models has revealed intriguing biological profiles. Its interaction with various protein targets suggests potential therapeutic applications beyond traditional indications. For example, preliminary data indicate that it may modulate signaling pathways associated with neurodegenerative disorders by influencing key transcription factors. Such findings underscore the importance of fluorinated heterocycles as pharmacophores in modern drug discovery.

The compound's structural features also make it an interesting candidate for material science applications. Fluorinated pyridines can contribute to the development of advanced materials with unique electronic properties, such as liquid crystals or conductive polymers. By leveraging computational modeling techniques, researchers can optimize its molecular architecture for specific material properties, expanding its utility beyond pharmaceuticals.

In conclusion, 2-Amino-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine represents a fascinating intersection of organic chemistry and medicinal biology. Its complex structure and functional groups offer numerous possibilities for developing innovative therapeutics and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing some of today's most pressing scientific challenges.